Cas no 1215599-01-1 (5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole)
![5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole structure](https://www.kuujia.com/scimg/cas/1215599-01-1x500.png)
1215599-01-1 structure
Product name:5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
- 4-[2-(1-trityltetrazol-5-yl)phenyl]benzoic acid;
- 5-[4'-Carboxy-(1,1'-biphenyl)-2-yl]-1-triphenylmethyltetrazole
- 4-[2-(1-trityltetrazol-5-yl)phenyl]benzoic acid
- DTXSID90724602
- 1215599-01-1
- 2'-[1-(Triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-carboxylic acid
-
- Inchi: InChI=1S/C33H24N4O2/c38-32(39)25-22-20-24(21-23-25)29-18-10-11-19-30(29)31-34-35-36-37(31)33(26-12-4-1-5-13-26,27-14-6-2-7-15-27)28-16-8-3-9-17-28/h1-23H,(H,38,39)
- InChI Key: KMNBFNNIDHFOLG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 508.19000
- Monoisotopic Mass: 508.18992602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
- XLogP3: 7.2
Experimental Properties
- PSA: 80.90000
- LogP: 6.54550
5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole Related Literature
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
1215599-01-1 (5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole) Related Products
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